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Compound of Interest

Compound Name: 1-Bromo-2,4-dimethylpentane

Cat. No.: B1290249 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 1-Bromo-2,4-
dimethylpentane, with a Focus on Boiling Point

Abstract
This technical guide provides a comprehensive analysis of 1-bromo-2,4-dimethylpentane
(CAS: 6570-91-8), a branched primary alkyl halide. The document is structured to serve

researchers, scientists, and professionals in drug development by detailing the compound's

physicochemical properties, with a specific focus on its boiling point and the structural factors

that influence it. This guide includes a representative synthesis protocol, detailed experimental

procedures for accurate boiling point determination, and essential safety and handling

information. The methodologies are presented to ensure scientific integrity and reproducibility,

supported by authoritative references.

Introduction to 1-Bromo-2,4-dimethylpentane
1-Bromo-2,4-dimethylpentane is a halogenated hydrocarbon with the chemical formula

C₇H₁₅Br.[1][2][3] As a primary alkyl halide, the bromine atom is bonded to a carbon atom that is

attached to only one other carbon atom, classifying it as a 1° alkyl halide.[4] Its structure,

featuring methyl branching at positions 2 and 4, imparts significant steric characteristics that

influence its reactivity and physical properties, making it a valuable substrate for mechanistic

studies and a building block in targeted organic synthesis.

The IUPAC name for this chiral molecule is 1-bromo-2,4-dimethylpentane.[3][5]

Understanding its physical properties, particularly its boiling point, is fundamental for its

purification, handling, and application in synthetic workflows.
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Physicochemical Properties
The essential physicochemical data for 1-bromo-2,4-dimethylpentane are summarized in the

table below. These values are critical for laboratory applications, from reaction setup to

purification and storage.

Property Value Source(s)

CAS Number 6570-91-8 [1][2][3]

Molecular Formula C₇H₁₅Br [1][2][3]

Molecular Weight 179.10 g/mol [2][3]

Boiling Point 159.7 ± 8.0 °C (at 760 mmHg) [1][2]

Density 1.1 ± 0.1 g/cm³ [1][2]

Flash Point 45.3 ± 13.6 °C [1][2]

Refractive Index 1.446 [1][2]

LogP 3.97 [1][2]

In-Depth Analysis of Boiling Point
The boiling point of a substance is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For alkyl halides, this property is primarily dictated by the

strength of intermolecular forces, which are influenced by molecular weight, polarity, and

molecular shape.

Influence of Molecular Weight and Halogen Type: Boiling points of alkyl halides increase with

molecular mass.[6] For a given alkyl group, the boiling point follows the order R-I > R-Br > R-

Cl > R-F, which corresponds to the increasing strength of van der Waals dispersion forces

due to the greater number of electrons and higher polarizability of the larger halogen atoms.

[4][6]

The Critical Role of Structural Isomerism: The most significant factor influencing the boiling

point of 1-bromo-2,4-dimethylpentane is its branched structure. Compared to a linear

isomer of similar mass, such as 1-bromoheptane, branched alkanes exhibit lower boiling
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points.[7] The methyl groups at the 2 and 4 positions cause the molecule to adopt a more

compact, spherical shape. This reduces the available surface area for intermolecular contact,

thereby weakening the overall van der Waals attractive forces between adjacent molecules.

[7] Consequently, less thermal energy is required to overcome these forces and transition the

substance into the gaseous phase. For instance, the linear 1-bromobutane has a boiling

point of 100 °C, whereas its branched isomer, 2-bromo-2-methylpropane (t-butyl bromide),

has a significantly lower boiling point of 72 °C.[7]

Representative Synthesis of 1-Bromo-2,4-
dimethylpentane
A standard and reliable method for preparing primary alkyl bromides is the nucleophilic

substitution of the corresponding primary alcohol using phosphorus tribromide (PBr₃). This

reaction proceeds via an SN2 mechanism and is effective for converting 2,4-dimethyl-1-

pentanol to 1-bromo-2,4-dimethylpentane.

Experimental Protocol: Synthesis from 2,4-dimethyl-1-
pentanol
This protocol is adapted from established procedures for the synthesis of similar primary alkyl

halides.[8]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, place 2,4-dimethyl-1-pentanol in anhydrous diethyl ether under an inert atmosphere

(e.g., nitrogen or argon). Cool the flask in an ice bath to 0 °C.

Addition of Reagent: Slowly add phosphorus tribromide (PBr₃) dropwise from the dropping

funnel to the stirred solution. Maintain the temperature at 0 °C during the addition. Causality

Note: The slow, cooled addition is crucial to control the exothermic reaction and prevent the

formation of byproducts.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Stir for several hours until the reaction is complete (monitored by TLC

or GC).
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Workup and Quenching: Carefully pour the reaction mixture over crushed ice to quench the

excess PBr₃. Separate the organic layer.

Purification: Wash the organic layer sequentially with a saturated sodium bicarbonate

solution (to neutralize acidic residues) and brine. Dry the organic layer over anhydrous

magnesium sulfate.[8]

Isolation: Filter off the drying agent and remove the solvent by rotary evaporation. The crude

product can be further purified by fractional distillation under reduced pressure to yield pure

1-bromo-2,4-dimethylpentane.

Reaction Phase Workup & Purification

2,4-Dimethyl-1-pentanol
+ PBr₃ in Ether (0°C)

Stirring at RT
SN2 Reaction

Quench with Ice Wash with NaHCO₃

& Brine Dry (MgSO₄) Fractional Distillation Pure 1-Bromo-2,4-
dimethylpentane

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 1-bromo-2,4-dimethylpentane.

Experimental Determination of Boiling Point
Accurate determination of the boiling point is essential for compound characterization. While

several methods exist, the Thiele tube method is highly recommended for its simplicity and

efficiency with small sample quantities.[9]

Recommended Protocol: Thiele Tube Method
This protocol provides a self-validating system for obtaining a reliable boiling point

measurement.[9]

Sample Preparation: Add approximately 0.5 mL of the purified 1-bromo-2,4-
dimethylpentane into a small test tube (e.g., a Durham tube).
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Capillary Tube Insertion: Place a capillary tube, sealed at one end, into the test tube with the

open end down.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire,

ensuring the sample is level with the thermometer's bulb.

Thiele Tube Setup: Insert the thermometer assembly into a Thiele tube containing high-

boiling mineral oil, ensuring the sample is fully submerged below the oil level.

Heating: Gently heat the side arm of the Thiele tube with a microburner.[9] Causality Note:

The unique shape of the Thiele tube creates a convection current, ensuring slow and uniform

heating of the sample.

Observation: As the temperature rises, air trapped in the capillary tube will escape. Upon

reaching the boiling point, a continuous and rapid stream of bubbles will emerge from the

capillary tube.

Measurement: Remove the heat source. The boiling point is the temperature at which the

liquid just begins to re-enter the capillary tube as the apparatus cools. This marks the point

where the vapor pressure of the sample equals the atmospheric pressure.

Data Recording: Record the temperature and the ambient barometric pressure. If the

pressure is not 760 mmHg, a pressure correction may be necessary for standardization.
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1. Prepare Sample
(Liquid + Inverted Capillary)

2. Assemble Apparatus
(Attach to Thermometer)

3. Heat in Thiele Tube
(Uniform Convection Heating)

4. Observe Bubbles
(Rapid stream indicates boiling)

5. Cool & Measure
(Temp. when liquid re-enters capillary)

6. Record Data
(Boiling Point & Barometric Pressure)

Click to download full resolution via product page

Caption: Step-by-step workflow for boiling point determination using a Thiele tube.

Safety and Handling
1-Bromo-2,4-dimethylpentane is classified as a hazardous substance and must be handled

with appropriate precautions.

GHS Hazards: The compound is a flammable liquid and vapor. It is known to cause severe

skin burns and eye damage and may cause respiratory irritation.[3]
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Handling: Use this chemical only in a well-ventilated area, preferably within a chemical fume

hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves.[10][11] Ground all equipment when transferring material

to prevent static discharge.[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, open flames, and incompatible substances such as strong oxidizing agents.[11]

[12]

Disposal: Dispose of contents and container in accordance with all local, regional, national,

and international regulations.[10]

Conclusion
The boiling point of 1-bromo-2,4-dimethylpentane is predicted to be 159.7 ± 8.0 °C at

standard pressure.[1][2] This value is a direct consequence of its molecular weight and, more

significantly, its branched structure, which limits the effectiveness of intermolecular van der

Waals forces compared to its linear isomers. The protocols for synthesis and boiling point

determination provided in this guide offer a reliable framework for researchers working with this

compound, emphasizing safety, accuracy, and an understanding of the underlying chemical

principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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